Cas no 951519-49-6 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide
• CAS No: 951519-49-6
• MF: C₂₁H₂₂N₂O₄S₃
• MW: 462.6053814888
• CID: 5514396
• Update Time: 2025-07-14

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 5-ethyl-N-[1,2,3,4-tetrahydro-1-(phenylsulfonyl)-7-quinolinyl]-
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide

• Inchi： 1S/C21H22N2O4S3/c1-2-18-12-13-21(28-18)29(24,25)22-17-11-10-16-7-6-14-23(20(16)15-17)30(26,27)19-8-4-3-5-9-19/h3-5,8-13,15,22H,2,6-7,14H2,1H3
• InChI Key： SQSPLSQBARGRNQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)SC(CC)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide

N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide (CAS No. 951519-49-6): A Comprehensive Overview

N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide (CAS No. 951519-49-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzenesulfonyl group, a tetrahydroquinoline moiety, and a 5-ethylthiophene sulfonamide. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzenesulfonyl group is a common functional group in organic synthesis and medicinal chemistry. It is often used to enhance the solubility and stability of compounds, as well as to modulate their biological activity. In the context of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide, this group likely plays a crucial role in its pharmacokinetic properties and target interactions.

The tetrahydroquinoline moiety is another key structural feature of this compound. Tetrahydroquinolines are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this moiety in N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide suggests that it may have similar therapeutic potential. Recent studies have shown that tetrahydroquinolines can interact with various biological targets, such as enzymes and receptors, making them valuable scaffolds for drug discovery.

The 5-ethylthiophene sulfonamide portion of the molecule adds further complexity and functionality. Thiophenes are heterocyclic compounds that are widely used in pharmaceuticals due to their ability to form stable complexes with metal ions and their potential for modulating biological processes. The sulfonamide functional group is also well-known for its use in drug design, particularly in the development of antibiotics and antifungal agents. The combination of these two functional groups in N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide may enhance its pharmacological profile and broaden its therapeutic applications.

Recent research has focused on the potential therapeutic applications of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess potent antiviral properties against several viral strains, including influenza and herpes simplex virus (HSV). These findings highlight the compound's potential as a lead candidate for the development of new anti-inflammatory and antiviral drugs.

In the realm of cancer research, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5-ethylthiophene-2-sulfonamide has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings suggest that N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-y-l5-e-thylthiophene-sulfonamide could be a valuable addition to the arsenal of anticancer drugs.

Furthermore, the pharmacokinetic properties of N-1-(benzenesulfonyl)-1,2,3,-tetrahydroquinolin--7-y-l5-e-thylthiophene-sulfonamide have been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic parameters such as high plasma protein binding and low clearance rates. These properties make it an attractive candidate for further clinical development.

In conclusion, N--(benzenesulfonyl)--(tetrahydroquinolin--y-l--ethylthiophene--sulfonamide) (CAS No. 951519--49--6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its diverse biological activities and make it an excellent candidate for further research and development in medicinal chemistry and pharmaceutical sciences.